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Compound of Interest

Compound Name: VU0483605

Cat. No.: B15618107 Get Quote

Immediate Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of any chemical is paramount to ensuring laboratory safety and

environmental protection. For VU0483605, a specific Safety Data Sheet (SDS) with detailed

disposal instructions is not publicly available. However, product information from suppliers

indicates that this compound should be treated as hazardous. Therefore, it is crucial to follow

established protocols for hazardous chemical waste disposal. This guide provides essential

procedural steps and safety information to manage the disposal of VU0483605 responsibly.

Key Information on VU0483605
While a comprehensive SDS is not accessible, some key data for VU0483605 has been

identified:
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Property Information

CAS Number 1623101-11-0

Physical Form Crystalline solid

Solubility

Soluble in organic solvents like DMSO and

dimethylformamide (approx. 20 mg/ml).

Sparingly soluble in aqueous buffers.

Storage -20°C

Stability ≥ 4 years

Handling Advisory

Material should be considered hazardous. Avoid

ingestion, inhalation, and contact with eyes,

skin, or clothing. Wash thoroughly after

handling.

Step-by-Step Disposal Procedures for VU0483605
In the absence of a specific SDS, the following general procedures for the disposal of

hazardous research chemicals must be followed. The primary rule is to consult your institution's

Environmental Health and Safety (EHS) office, as they will provide specific guidance based on

local, state, and federal regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling VU0483605 for any purpose, including disposal, ensure you are wearing the

appropriate PPE:

Safety Goggles: To protect eyes from potential splashes.

Laboratory Coat: To protect skin and clothing.

Nitrile Gloves: To prevent skin contact.

Closed-toe Shoes: To protect feet from spills.

Step 2: Waste Segregation and Collection
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Proper segregation of chemical waste is critical to prevent dangerous reactions.

Designated Waste Container: Collect all waste containing VU0483605 in a designated, leak-

proof container that is chemically compatible with the waste. Plastic containers are often

preferred for their durability.[1]

Halogenated Waste Stream: As VU0483605 contains chlorine, it should be disposed of in a

"Halogenated Organic Waste" container.[2] Do not mix it with non-halogenated waste, as this

can complicate the disposal process and increase costs.[3]

Solid vs. Liquid Waste:

Solid Waste: Dispose of the crystalline solid form of VU0483605 directly into the

designated solid waste container.

Liquid Waste: If VU0483605 is in a solution (e.g., dissolved in DMSO), collect it in a

designated liquid waste container.

Contaminated Labware: Any lab supplies, such as pipette tips, vials, or gloves, that are

contaminated with VU0483605 should be disposed of in a designated solid hazardous

waste container.[4]

Step 3: Labeling and Storage

Properly labeling and storing hazardous waste is a regulatory requirement.

Labeling: As soon as the first drop of waste is added, label the waste container with a

hazardous waste tag.[5] The label must clearly identify the contents, including "VU0483605"

and any solvents present, along with their approximate concentrations. Do not use

abbreviations or chemical formulas.[5]

Storage Location: Store the waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.[1][6] The SAA should be a

well-ventilated area, away from ignition sources, and incompatible materials should be

segregated.[7]
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Container Management: Keep the waste container securely closed at all times, except when

adding waste.[1][8] Use secondary containment, such as a tray, to capture any potential

leaks.[9]

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is full, or if you have questions about disposal

procedures, contact your institution's EHS office to arrange for a waste pickup.[1]

Do Not Dispose Down the Drain: Never dispose of VU0483605 or any hazardous organic

chemical down the sink.[2][10]

Evaporation is Not Disposal: Do not allow hazardous waste to evaporate in a fume hood as a

method of disposal.[10][11]

Logical Workflow for VU0483605 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

VU0483605.
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VU0483605 Disposal Workflow

Start: Need to dispose of VU0483605

Is a specific SDS available?

Treat as hazardous chemical

No

Consult Institutional EHS Office for specific protocols

Yes

Wear appropriate PPE (Goggles, Lab Coat, Gloves)

Identify waste form

Solid (Crystalline VU0483605, contaminated labware)

Solid

Liquid (VU0483605 in solution)

Liquid

Collect in designated 'Halogenated Solid Waste' container Collect in designated 'Halogenated Liquid Waste' container

Label container with 'Hazardous Waste' tag, listing all contents

Store in designated Satellite Accumulation Area with secondary containment

Contact EHS for waste pickup when container is full

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of VU0483605.
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By adhering to these procedures and prioritizing safety, researchers can ensure the

responsible management and disposal of VU0483605, safeguarding both themselves and the

environment. Always remember that your institution's EHS office is your primary resource for

guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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